Cas no 54406-48-3 (Empenthrin)

Empenthrin is a synthetic pyrethroid insecticide known for its high efficacy against flying insects, particularly mosquitoes and flies. It exhibits strong knockdown activity and rapid action, making it suitable for use in spatial repellents and aerosol formulations. Empenthrin acts on the nervous system of insects by disrupting sodium channel function, leading to paralysis and death. Its low mammalian toxicity and favorable environmental profile, including minimal persistence, make it a practical choice for household and public health applications. The compound is often used in combination with other active ingredients to enhance insecticidal performance and delay resistance development. Its stability and vapor-phase activity further contribute to its utility in controlled-release systems.
Empenthrin structure
Empenthrin structure
Product Name:Empenthrin
CAS No:54406-48-3
MF:C18H26O2
MW:274.397845745087
CID:56589
PubChem ID:6434488
Update Time:2025-05-27

Empenthrin Chemical and Physical Properties

Names and Identifiers

    • 4-Methylhept-4-en-1-yn-3-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
    • 1-Ethinyl-2-methyl-2-penten-1-yl-chrysanthemate
    • [(E)-4-methylhept-4-en-1-yn-3-yl] 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
    • Empenthrin
    • D-EMPENTHRIN
    • (±)-(trans)-1-ethynyl-2-methylpent-2-enyl (±)-cis-trans-chrysanthemate
    • (1RS,2E)-1-eth
    • (1RS,2E)-1-ethynyl-2-methylpent-2-enyl (1RS,3RS
    • (2E)-1-ethynyl-2-methyl-2-penten-1-yl 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
    • (3Ξ,4E)-4-methylhept-4-en-1-yn-3-yl (1Ξ,3Ξ)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • Empenethrin
    • Empenthrin,Pestanal
    • Emphenthrin
    • ma108
    • s2852
    • s2852f
    • s2852forte
    • VAPORTHRIN
    • BRN 2281977
    • EZ-EMPENTHRIN [JAN]
    • (RS)-(E)-1-Ethynyl-2-methyl-2-pentenyl(1R)-cis,trans-chrysanthemate
    • MA 108
    • AKOS015903532
    • C18524
    • W-105629
    • UNII-K45WEG8WYL
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,1-ethynyl-2-methyl-2-pentenyl ester
    • CHEBI:81804
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 1-ethynyl-2-methyl-2-pentenyl ester
    • 1-Ethynyl-2-methylpent-2-enyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
    • Empenthrin, PESTANAL(R), analytical standard
    • Bunganon VA Plate
    • 54406-48-3
    • EZ-EMPENTHRIN
    • (E)-4-methylhept-4-en-1-yn-3-yl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
    • AI3-29695
    • S 2852 forte
    • Empenthrin [ISO]
    • K45WEG8WYL
    • (E)-4-methylhept-4-en-1-yn-3-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • EINECS 259-154-4
    • S 2852
    • SCHEMBL117552
    • S 2852F
    • CCRIS 8472
    • NS00008644
    • Q757060
    • DTXSID2058122
    • YUGWDVYLFSETPE-JLHYYAGUSA-N
    • CS-0081446
    • D-trans isomer mixture, 90%
    • HY-121328
    • MDL: MFCD01745518
    • Inchi: 1S/C18H26O2/c1-8-10-13(5)15(9-2)20-17(19)16-14(11-12(3)4)18(16,6)7/h2,10-11,14-16H,8H2,1,3-7H3/b13-10+
    • InChI Key: YUGWDVYLFSETPE-JLHYYAGUSA-N
    • SMILES: O(C(C#C)/C(=C/CC)/C)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

  • Exact Mass: 274.19300
  • Monoisotopic Mass: 274.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: Yellow oily liquid
  • Density: 0.9965 (rough estimate)
  • Melting Point: 25°C
  • Boiling Point: 377.38°C (rough estimate)
  • Refractive Index: 1.5510 (estimate)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 26.30000
  • LogP: 4.12610
  • Solubility: Soluble in methanol \ xylene \ water

Empenthrin Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:UN 3082
  • WGK Germany:3
  • Hazard Category Code: R22;R51/53
  • Safety Instruction: S61
  • RTECS:GZ1728000
  • Hazardous Material Identification: Xn N
  • Risk Phrases:R22; R51/53
  • Safety Term:S61

Empenthrin Customs Data

  • HS CODE:2916209026
  • Customs Data:

    China Customs Code:

    2916209026

    Overview:

    2916209026. Tetrafluoromethrin\Permethrin (including d-permethrin\Rich in D-trans permethrin]. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:S(Import and Export Pesticide Registration Certificate). Minimum tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2916209026. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:S(import or export registration certificate for pesticides). MFN tariff:6.5%. General tariff:30.0%

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Empenthrin Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:54406-48-3)Empenthrin
Order Number:sfd399
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:54406-48-3)Empenthrin
Order Number:LE8433
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:54406-48-3)Empenthrin
sfd399
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54406-48-3)Empenthrin
LE8433
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email